Cas no 89231-38-9 (Benzene, tribromo(1-methylethyl)-)

Benzene, tribromo(1-methylethyl)- structure
89231-38-9 structure
Product Name:Benzene, tribromo(1-methylethyl)-
CAS No:89231-38-9
MF:C9H9Br3
MW:356.879760503769
CID:607542
PubChem ID:22164507
Update Time:2025-04-19

Benzene, tribromo(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, tribromo(1-methylethyl)-
    • 1,2,3-tribromo-4-propan-2-ylbenzene
    • DTXSID70623083
    • 89231-38-9
    • 1,2,3-Tribromo-4-(propan-2-yl)benzene
    • tribromocumene
    • SCHEMBL10456470
    • Inchi: 1S/C9H9Br3/c1-5(2)6-3-4-7(10)9(12)8(6)11/h3-5H,1-2H3
    • InChI Key: GPIQZEBBADSVCJ-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=CC=1C(C)C)Br)Br

Computed Properties

  • Exact Mass: 355.82339g/mol
  • Monoisotopic Mass: 353.82544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 0Ų
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